Cas no 103858-53-3 (Ethyl 6-bromo-1H-indole-2-carboxylate)

Ethyl 6-bromo-1H-indole-2-carboxylate is a brominated indole derivative featuring an ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. The bromine substituent at the 6-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl ester group offers additional flexibility for hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications. The compound is typically handled under inert conditions to preserve stability.
Ethyl 6-bromo-1H-indole-2-carboxylate structure
103858-53-3 structure
Product Name:Ethyl 6-bromo-1H-indole-2-carboxylate
CAS No:103858-53-3
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD03094942
CID:62420
PubChem ID:7009496
Update Time:2025-05-27

Ethyl 6-bromo-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-bromoindole-2-carboxylate
    • 6-Bromoindole-2-carboxylic acid ethyl ester
    • Ethyl 6-bromo-1H-indole-2-carboxylate
    • 6-Br-ICA-OEt
    • 6-BROMO-2-CARBETHOXYINDOLE
    • 6-6-BROMO-2-INDOLECARBOXYLIC
    • 6-Bromo-2- carboethoxyindole
    • Ethyl 6-bromoindole-2-carboxylat
    • Methyl 6-bromoindole-2-carboxyate
    • ethyl 6-broMo-1H-indol-2-carboxylate
    • SPECS AR-437
    • SPECS AR-437/43285096
    • 6-bromo-1H-indole-2-carboxylic acid ethyl ester
    • 1H-Indole-2-carboxylic acid, 6-bromo-, ethyl ester
    • 6-Bromo-2-Indolecarboxylic ethyl ester
    • 6-Bromo-2-(ethoxylcarbonyl)-1H-indole
    • 6-BROMO-2-CARBOETHOXYINDOLE
    • 1H-Indole-2-carboxylicacid, 6-bromo-, ethyl ester
    • KS-
    • FT-0648941
    • DTXSID30426557
    • AKOS004912416
    • B-8725
    • A800824
    • 103858-53-3
    • CS-W005383
    • EN300-60688
    • SY004488
    • DC-0707
    • SCHEMBL3275836
    • Z307697180
    • FVMZWWFKRMBNSZ-UHFFFAOYSA-N
    • AC-22705
    • MFCD03094942
    • PB39446
    • AR-437/43285096
    • ETHYL6-BROMOINDOLE-2-CARBOXYLATE
    • 6-BROMO-2-INDOLECARBOXYLIC METHYL ESTER
    • 6-6-BROMO-2-INDOLECARBOXYLICMETHYLESTER
    • ALBB-019698
    • FE56773
    • 692-267-0
    • MDL: MFCD03094942
    • Inchi: 1S/C11H10BrNO2/c1-2-15-11(14)10-5-7-3-4-8(12)6-9(7)13-10/h3-6,13H,2H2,1H3
    • InChI Key: FVMZWWFKRMBNSZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=C(C(=O)OCC)NC=2C=1

Computed Properties

  • Exact Mass: 266.98900
  • Monoisotopic Mass: 266.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 394.7°C at 760 mmHg
  • Flash Point: 192.5℃
  • Refractive Index: 1.646
  • Solubility: Soluble in acetone.
  • PSA: 42.09000
  • LogP: 3.10710
  • pka: 14.08±0.30(Predicted)

Ethyl 6-bromo-1H-indole-2-carboxylate Security Information

Ethyl 6-bromo-1H-indole-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 6-bromo-1H-indole-2-carboxylate Pricemore >>

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